Cas no 509076-67-9 (4-Pyridinamine, 3-(phenylthio)-)

• Product Name: 4-Pyridinamine, 3-(phenylthio)-
• CAS No: 509076-67-9
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 363775
• PubChem ID: 11413022
• Update Time: 2025-04-19

4-Pyridinamine, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-(phenylthio)-
• 3-phenylsulfanylpyridin-4-amine
• 509076-67-9
• 4-amino-3-thiophenoxypyridine
• DTXSID70465066
• BIGJFKSEOHFIMH-UHFFFAOYSA-N

• Inchi： 1S/C11H10N2S/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8H,(H2,12,13)
• InChI Key： BIGJFKSEOHFIMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.91